Cas no 692737-14-7 (4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol)
4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL1585762
- 692737-14-7
- MLS000764025
- 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-1,1,1-trifluorobutan-2-ol
- 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol
- HMS2711D20
- 8R-1072
- AKOS005102504
- SMR000336165
- 4-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-1,1,1-trifluoro-2-butanol
- 4-(1,4-DIOXA-8-AZA-SPIRO[4.5]DEC-8-YL)-1,1,1-TRIFLUORO-BUTAN-2-OL
- 1,4-Dioxa-8-azaspiro[4.5]decane-8-propanol, α-(trifluoromethyl)-
- 1,1,1-Trifluoro-4-(1,4-dioxa-8-azaspiro[4.5]Decan-8-yl)butan-2-ol
-
- Inchi: 1S/C11H18F3NO3/c12-11(13,14)9(16)1-4-15-5-2-10(3-6-15)17-7-8-18-10/h9,16H,1-8H2
- InChI Key: XYIKXAYOMCBCMV-UHFFFAOYSA-N
- SMILES: FC(C(CCN1CCC2(CC1)OCCO2)O)(F)F
Computed Properties
- Exact Mass: 269.12387792g/mol
- Monoisotopic Mass: 269.12387792g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 41.9Ų
4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620410-1mg |
1,1,1-Trifluoro-4-(1,4-dioxa-8-azaspiro[4.5]Decan-8-yl)butan-2-ol |
692737-14-7 | 98% | 1mg |
¥499.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620410-2mg |
1,1,1-Trifluoro-4-(1,4-dioxa-8-azaspiro[4.5]Decan-8-yl)butan-2-ol |
692737-14-7 | 98% | 2mg |
¥495.00 | 2024-05-03 |
4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol
Comprehensive Analysis of 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol (CAS No. 692737-14-7)
The compound 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol (CAS No. 692737-14-7) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the 1,4-dioxa-8-azaspiro[4.5]decane moiety and the trifluorobutan-2-ol group, make it a valuable intermediate for the synthesis of pharmaceuticals, agrochemicals, and advanced materials. This article delves into the properties, applications, and recent advancements related to this compound, while also addressing common queries and trends in the scientific community.
One of the most intriguing aspects of 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol is its potential role in drug discovery. The spirocyclic structure is known for its conformational rigidity, which can enhance binding affinity to biological targets. Researchers are particularly interested in its application as a building block for central nervous system (CNS) therapeutics, given the prevalence of similar frameworks in FDA-approved drugs. Recent studies have explored its utility in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.
From a synthetic chemistry perspective, the incorporation of the trifluoromethyl group in 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol offers distinct advantages. Fluorinated compounds are increasingly sought after due to their enhanced metabolic stability and bioavailability. This aligns with the growing demand for fluorine-containing pharmaceuticals, a trend reflected in the surge of related patents and publications. The compound’s CAS No. 692737-14-7 is frequently cited in academic and industrial research, underscoring its relevance.
Beyond pharmaceuticals, 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol has potential applications in material science. Its spirocyclic ether component could be leveraged in the design of high-performance polymers or liquid crystals, areas that are currently experiencing rapid growth. The compound’s ability to impart thermal and chemical stability makes it a candidate for advanced functional materials, a niche that has seen increased investment in recent years.
Environmental and safety considerations are also critical when discussing 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol. While it is not classified as hazardous, proper handling and storage are essential to ensure its integrity. The scientific community is increasingly focused on green chemistry principles, and this compound’s synthesis routes are being optimized to minimize waste and energy consumption. This aligns with broader industry trends toward sustainable chemical production.
In summary, 4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol (CAS No. 692737-14-7) is a versatile and promising compound with applications spanning multiple disciplines. Its structural uniqueness, combined with the growing interest in fluorinated and spirocyclic compounds, positions it as a key player in future scientific and industrial advancements. As research continues, this compound is likely to remain at the forefront of innovation in chemistry and beyond.
692737-14-7 (4-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}-1,1,1-trifluorobutan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)